Cas no 1060806-26-9 (2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one)

• Product Name: 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one
• CAS No: 1060806-26-9
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• MDL: MFCD13188684
• CID: 1034320
• PubChem ID: 64982468
• Update Time: 2025-08-03

2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-Trifluoro-1-(6-methylpyridin-2-yl)ethanone
• 2,2,2-TRIFLUORO-1-(6-METHYLPYRIDIN-2-YL)ETHAN-1-ONE
• AB66920
• AK131595
• KB-16166
• RL00278
• CS-0282234
• DB-292076
• 1060806-26-9
• DTXSID70734825
• J-506738
• EN300-1939131
• 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one

• MDL： MFCD13188684
• Inchi： 1S/C8H6F3NO/c1-5-3-2-4-6(12-5)7(13)8(9,10)11/h2-4H,1H3
• InChI Key： OEZUOUDHZQDDGP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C)N=1)=O)(F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 30Ų

Additional information on 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one

Comprehensive Overview of 2,2,2-Trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one (CAS No. 1060806-26-9)

2,2,2-Trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one (CAS No. 1060806-26-9) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of a trifluoromethyl group and a 6-methylpyridin-2-yl moiety makes this compound a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its applications in the development of novel active pharmaceutical ingredients (APIs) and crop protection agents, aligning with the growing demand for sustainable and efficient chemical solutions.

The compound's molecular structure, characterized by the 2,2,2-trifluoroethyl ketone functional group, contributes to its high reactivity and selectivity in organic transformations. This feature is particularly valuable in catalysis and medicinal chemistry, where precision and efficiency are paramount. Recent studies highlight its potential as a building block for heterocyclic compounds, which are pivotal in drug discovery. The integration of fluorine atoms enhances the compound's metabolic stability and bioavailability, addressing key challenges in modern therapeutics.

In the context of environmental sustainability, 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one is being investigated for its role in green chemistry applications. The compound's ability to participate in atom-efficient reactions reduces waste generation, a critical factor in industrial processes. This aligns with the global shift toward eco-friendly synthesis methods, a topic frequently searched by professionals in the field. Additionally, its potential use in photocatalysis and electrochemical synthesis is under exploration, reflecting the rising interest in renewable energy-driven chemical processes.

From a commercial perspective, the demand for fluorinated pyridine derivatives like 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one is driven by their utility in high-value specialty chemicals. The compound's compatibility with cross-coupling reactions and C-H functionalization techniques makes it a preferred choice for manufacturers aiming to streamline production workflows. Its relevance in material science, particularly in the development of advanced polymers and electronic materials, further expands its market potential.

Safety and handling of 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one are also topics of interest among researchers. While the compound is not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended during its use. This emphasis on safety resonates with the broader industry focus on responsible chemical management, a frequently searched topic in academic and industrial forums.

In summary, 2,2,2-trifluoro-1-(6-methylpyridin-2-yl)ethan-1-one (CAS No. 1060806-26-9) represents a cutting-edge chemical entity with multifaceted applications. Its role in drug discovery, agrochemical innovation, and sustainable chemistry underscores its importance in contemporary research. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in the evolution of functional materials and life sciences.